Cas no 477847-24-8 (4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine)

• Product Name: 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine
• CAS No: 477847-24-8
• CID: 4652302
• Update Time: 2025-05-23

4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine

Additional information on 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine

Introduction to 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine (CAS No. 477847-24-8)

4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 477847-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chlorobenzoyl oxyimino group and a phenylsulfonyl moiety, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The 4-chlorobenzoyl oxyimino substituent is a key functional group that influences the reactivity and binding affinity of the molecule. Oxyimino groups are known to exhibit versatile roles in drug design, often serving as intermediates in the synthesis of more complex pharmacophores. The chlorine atom in the benzoyl ring enhances electrophilicity, facilitating further functionalization while also contributing to hydrophobic interactions with biological targets. In contrast, the phenylsulfonyl group introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine may interact with biological targets through multiple mechanisms, including hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions are critical for determining the compound's efficacy and selectivity in biological systems. For instance, the phenylsulfonyl moiety could potentially engage in π-cation interactions with positively charged residues in protein binding pockets, while the oxyimino group might form hydrogen bonds with nucleophilic centers.

The synthesis of 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key synthetic steps typically include the formation of the piperidine core, followed by functionalization with the chlorobenzoyl oxyimino and phenylsulfonyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy is essential for characterizing the intermediate compounds and confirming the final structure.

In terms of biological activity, preliminary studies have indicated that 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine exhibits promising properties as a lead compound for drug development. Its structural motif is reminiscent of known bioactive molecules that target various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound's ability to modulate enzyme activity and receptor binding has been explored through in vitro assays. Notably, research has shown that derivatives of piperidine scaffolds can inhibit kinases and other enzymes involved in signal transduction pathways relevant to disease progression.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of potential hits like 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine. These algorithms can predict pharmacokinetic properties, such as solubility and metabolic stability, which are critical for evaluating a compound's suitability for clinical development. Additionally, virtual screening techniques have been used to dock this molecule into protein structures associated with therapeutic targets, providing insights into its binding affinity and mode of action.

Future directions in the study of 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine include exploring its potential as an intermediate in the synthesis of novel analogs with enhanced biological activity. By systematically modifying substituents such as the chlorobenzoyl oxyimino group or introducing additional functional moieties like heterocycles, researchers aim to optimize potency, selectivity, and pharmacokinetic profiles. Furthermore, investigating the compound's behavior in preclinical models will provide valuable data on its safety and efficacy before advancing to human trials.

The role of 4-{(4-Chlorobenzoyl)oxyimino}-1-(phenylsulfonyl)piperidine in medicinal chemistry underscores the importance of piperidine derivatives as versatile building blocks for drug discovery. Their unique structural features allow for diverse modifications while maintaining favorable physicochemical properties. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will remain at the forefront of pharmaceutical innovation.